Cas no 80936-59-0 (3-[(4-{[5-(3-ethoxybenzyl)-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl]methyl}phenyl)carbamoyl]benzenesulfonyl fluoride)

• Product name: 3-[(4-{[5-(3-ethoxybenzyl)-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl]methyl}phenyl)carbamoyl]benzenesulfonyl fluoride
• CAS No: 80936-59-0
• MF: C₂₇H₂₃N₃O₆FS
• MW: 536.551
• CID: 986234
• PubChem ID: 309846

3-[(4-{[5-(3-ethoxybenzyl)-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl]methyl}phenyl)carbamoyl]benzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-[(4-{[5-(3-ethoxybenzyl)-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl]methyl}phenyl)carbamoyl]benzenesulfonyl fluoride
• NSC-212284
• CHEMBL155182
• NSC212284
• DTXSID70309557
• 80936-59-0

• Inchi： InChI=1S/C27H24FN3O6S/c1-2-37-23-7-3-5-19(14-23)13-21-17-31(27(34)30-26(21)33)16-18-9-11-22(12-10-18)29-25(32)20-6-4-8-24(15-20)38(28,35)36/h3-12,14-15,17H,2,13,16H2,1H3,(H,29,32)(H,30,33,34)
• InChI Key： CISHADCYGXHTIG-UHFFFAOYSA-N
• SMILES： CCOC1=CC=CC(=C1)CC2=CN(C(=O)NC2=O)CC3=CC=C(C=C3)NC(=O)C4=CC(=CC=C4)S(=O)(=O)F

Computed Properties

• Exact Mass: 537.137
• Monoisotopic Mass: 537.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.397
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.635